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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethoxyethyl acetate, also known as cellosolve acetate, is an organic compound with the
formula CHsCOOCH2CH20C2Hs.[1][2] It is a colorless liquid with a mild, characteristic odor.[3]
[4] This technical guide provides a comprehensive overview of the key physical properties of 2-
ethoxyethyl acetate, outlines detailed experimental protocols for their determination, and
presents a logical workflow for the physical characterization of liquid organic compounds. The
information herein is intended to support research, development, and quality control activities
involving this versatile solvent.

Core Physical Properties

A summary of the essential physical properties of 2-ethoxyethyl acetate is presented in the
table below. These values have been compiled from various reputable sources and represent a
consensus of the available data.
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Physical . . .
Value Units Conditions Citations
Property
Molecular Weight  132.16 g/mol [2][31[5]
Density 0.973-0.975 g/mL at 20-25 °C [1][2]16]
Boiling Point 156 - 157 °C at 760 mmHg [1][2][6]
Melting Point -61 to -62 °C [1][2]1[6]
Flash Point 51-57.22 °C Closed Cup [2][4]1[6]
Vapor Pressure 2-2.936 mmHg at 20-25 °C [2][31[6]
Vapor Density 4.6-4.72 (Air=1) [2][31[6]
Refractive Index 1.4055 - 1.406 n20/D at 20 °C [2][6]
Solubility in
229 - 247 o/L at 20 °C [1][6]
Water
Solubility in
Soluble [6]

Organic Solvents

Experimental Protocols

Accurate determination of physical properties is critical for the proper handling, application, and
quality assessment of chemical substances. The following are detailed methodologies for key
experiments.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Apparatus:
e Thiele tube or oil bath

o Thermometer (calibrated)
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Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Sample of 2-Ethoxyethyl acetate

Procedure:

A small amount of 2-ethoxyethyl acetate is placed into the small test tube.

The capillary tube is inverted and placed into the test tube with the sealed end pointing
upwards.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is immersed in the Thiele tube or oil bath.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

The heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Determination of Density (Pychometer Method)

Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer (a specific gravity bottle of known volume)

Analytical balance

Water bath with temperature control
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o Sample of 2-Ethoxyethyl acetate
Procedure:
e The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

e The pycnometer is filled with the 2-ethoxyethyl acetate sample, ensuring no air bubbles are
trapped.

o The filled pycnometer is placed in a constant temperature water bath until it reaches thermal
equilibrium.

o The pycnometer is removed from the bath, wiped dry, and its mass is accurately weighed.

e The mass of the 2-ethoxyethyl acetate is determined by subtracting the mass of the empty
pycnometer.

e The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance.

Apparatus:

e Abbe refractometer

Constant temperature water bath

Dropper

Sample of 2-Ethoxyethyl acetate

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:
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» The refractometer is calibrated using a standard of known refractive index.
e The prism of the refractometer is cleaned and dried.
o Afew drops of the 2-ethoxyethyl acetate sample are placed on the prism.

e The prism is closed and the instrument is allowed to reach the desired temperature, typically
20°C, controlled by the water bath.

e The light source is adjusted, and the handwheel is turned to bring the dividing line between
the light and dark fields into the center of the crosshairs in the eyepiece.

o The refractive index is read directly from the instrument's scale.

Determination of Flash Point (Pensky-Martens Closed
Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

Apparatus:

Pensky-Martens closed-cup tester

Heat source

Stirrer

Ignition source (e.g., gas flame or electric igniter)

Sample of 2-Ethoxyethyl acetate
Procedure:

e The sample cup of the Pensky-Martens apparatus is filled with 2-ethoxyethyl acetate to the
specified level.

e The lid is securely placed on the cup.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b089778?utm_src=pdf-body
https://www.benchchem.com/product/b089778?utm_src=pdf-body
https://www.benchchem.com/product/b089778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The sample is heated at a slow, constant rate while being continuously stirred.

e Atregular temperature intervals, the stirring is stopped, and the ignition source is applied to
the opening in the lid.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a distinct flash inside the cup.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the systematic determination of the
physical properties of a liquid chemical substance like 2-ethoxyethyl acetate.
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Workflow for Physical Property Determination of a Liquid Chemical
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Caption: Logical workflow for determining the physical properties of a liquid chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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